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Compound of Interest

Compound Name: Geranyl crotonate

Cat. No.: B1604941

Introduction

Geranyl crotonate [(2E)-3,7-dimethylocta-2,6-dienyl (E)-but-2-enoate] is a terpene ester
recognized for its characteristic sweet, fruity, and caramellic aroma.[1] This colorless liquid is a
valued ingredient in the fragrance and flavor industries, incorporated into perfumes, cosmetics,
and personal care products.[1][2][3] Beyond its olfactory properties, a historical patent also
notes its utility as a solvent for various substances and as a modifying agent in polymer
chemistry.[4] For researchers, scientists, and drug development professionals, a thorough
understanding of geranyl crotonate's solubility is critical for formulation development, quality
control, and exploring new applications.

This technical guide provides a comprehensive overview of the available data on the solubility
of geranyl crotonate, outlines a detailed experimental protocol for its determination, and
presents a logical workflow for solubility testing.

Physicochemical Properties of Geranyl Crotonate

A summary of the key physicochemical properties of geranyl crotonate is presented below.
These parameters are essential for understanding its behavior in different solvent systems.
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Property Value References
Molecular Formula C14H2202 [1]

Molecular Weight 222.32 g/mol [1]
Appearance Colorless mobile liquid [1][5]

Boiling Point ~128°C at 0.10 inHg [4]

302.00 to 303.00 °C at 760.00

mm Hg )

Specific Gravity ~0.914 at 25°C [4]

0.001 mmHg @ 25.00 °C
Vapor Pressure . [6]
(estimated)

logP (o/w) 4.471 (estimated) [6]

Solubility of Geranyl Crotonate

Quantitative solubility data for geranyl crotonate in a wide range of organic solvents is not
readily available in published literature. However, qualitative descriptions and data for
analogous compounds provide valuable insights into its solubility profile. Geranyl crotonate is
a non-polar compound, as indicated by its high estimated logP value, and is expected to be
soluble in non-polar to moderately polar organic solvents.

Solvent Solubility References
Insoluble (Estimated: 1.115

Water [11[6]
mg/L at 25°C)

Alcohol Soluble [1][6]

Oils Soluble [1]
Insoluble (by analogy with

Glycerol (by » [7]
Geranyl Acetate)
Slightly Soluble (by analo

Propylene Glycol Iy (by ¥ [7]

with Geranyl Acetate)
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Terpene esters, as a class, are generally highly soluble in common organic solvents such as
chloroform, 1,4-dioxane, tetrahydrofuran (THF), and dimethyl sulfoxide (DMSO).[5] Their
solubility can be more variable in alcohols like ethanol and methanol.[5]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of geranyl crotonate
solubility in various solvents at a controlled temperature.

Objective: To quantitatively determine the solubility of geranyl crotonate in a selection of
solvents (e.g., ethanol, isopropanol, hexane, ethyl acetate, acetone) at 25°C.

Materials:

¢ Geranyl crotonate (=98% purity)

o Selected solvents (analytical grade)

o Temperature-controlled shaker or water bath
o Analytical balance (readable to 0.1 mg)

¢ Glass vials with screw caps (e.g., 20 mL)

o Micropipettes

o Syringe filters (0.45 um, solvent-compatible)
» Evaporating dishes or pre-weighed beakers
e Drying oven or vacuum desiccator
Procedure:

e Solvent Equilibration: Place sealed vials containing the selected solvents into the
temperature-controlled shaker or water bath set to 25°C. Allow the solvents to thermally
equilibrate for at least 30 minutes.
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o Sample Addition: Add an excess amount of geranyl crotonate to each vial of equilibrated
solvent. The presence of a visible excess of the solute (e.g., as a separate liquid phase or
undissolved droplets) is crucial to ensure saturation.

o Equilibration of the Mixture: Securely cap the vials and place them in the temperature-
controlled shaker. Agitate the mixtures at a constant speed for a predetermined period (e.g.,
24-48 hours) to ensure that equilibrium is reached. The time required for equilibration may
need to be determined empirically.

o Phase Separation: After equilibration, stop the agitation and allow the vials to stand
undisturbed in the temperature-controlled environment for at least 2 hours to allow for the
separation of the undissolved geranyl crotonate.

o Sample Extraction: Carefully withdraw a known volume (e.g., 1.00 mL) of the clear, saturated
supernatant using a micropipette. Avoid disturbing the undissolved layer.

« Filtration: Immediately filter the extracted aliquot through a 0.45 um syringe filter into a pre-
weighed evaporating dish or beaker. This step removes any suspended micro-droplets of
undissolved solute.

e Solvent Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient
to evaporate the solvent without degrading the geranyl crotonate (e.g., 50-60°C).
Alternatively, use a vacuum desiccator at room temperature.

e Mass Determination: Once the solvent has completely evaporated, allow the evaporating
dish to cool to room temperature in a desiccator to prevent moisture absorption. Weigh the
dish containing the geranyl crotonate residue on the analytical balance.

o Calculation: Calculate the solubility using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of aliquot
in mL) * 100

o Replicates: Perform the experiment in triplicate for each solvent to ensure the reproducibility
of the results.

Experimental Workflow Diagram
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The logical steps for the experimental determination of geranyl crotonate solubility are
illustrated in the following workflow diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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